Cas no 1258652-56-0 ((4-cyano-2-fluorophenyl)methanesulfonamide)

• Product Name: (4-cyano-2-fluorophenyl)methanesulfonamide
• CAS No: 1258652-56-0
• MF: C₈H₇FN₂O₂S
• MW: 214.216783761978
• MDL: MFCD17977190
• CID: 4583035
• Update Time: 2025-05-20

(4-cyano-2-fluorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (4-cyano-2-fluorophenyl)methanesulfonamide
• Benzenemethanesulfonamide, 4-cyano-2-fluoro-

• MDL： MFCD17977190
• Inchi： 1S/C8H7FN2O2S/c9-8-3-6(4-10)1-2-7(8)5-14(11,12)13/h1-3H,5H2,(H2,11,12,13)
• InChI Key： VYZAYAQRJUZADD-UHFFFAOYSA-N
• SMILES： C1(CS(N)(=O)=O)=CC=C(C#N)C=C1F

Additional information on (4-cyano-2-fluorophenyl)methanesulfonamide

(4-Cyano-2-fluorophenyl)methanesulfonamide (CAS No. 1258652-56-0): An Overview of Its Properties, Applications, and Recent Research

(4-Cyano-2-fluorophenyl)methanesulfonamide (CAS No. 1258652-56-0) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical sciences. This compound, characterized by its unique chemical structure, has attracted considerable attention due to its potential applications in drug development and medicinal chemistry. In this article, we will delve into the properties, applications, and recent research advancements related to (4-cyano-2-fluorophenyl)methanesulfonamide.

Chemical Structure and Physical Properties

(4-Cyano-2-fluorophenyl)methanesulfonamide is a small molecule with the molecular formula C₉H₇FN₂O₂S. The compound features a cyano group (-CN), a fluorine atom (-F), and a methanesulfonamide group (-SO₂NH₂) attached to a phenyl ring. These functional groups contribute to the compound's unique chemical properties, including its solubility, reactivity, and stability.

The physical properties of (4-cyano-2-fluorophenyl)methanesulfonamide include a melting point of approximately 135°C and a molecular weight of 218.19 g/mol. It is generally soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various chemical reactions and biological assays.

Synthesis and Preparation

The synthesis of (4-cyano-2-fluorophenyl)methanesulfonamide can be achieved through several routes, depending on the desired purity and scale of production. One common method involves the reaction of 4-cyano-2-fluorobenzyl chloride with methanesulfonamide in the presence of a base such as potassium carbonate. This reaction typically proceeds under mild conditions, yielding high yields of the desired product.

Another approach involves the nucleophilic substitution of 4-cyano-2-fluorobenzyl bromide with sodium methanesulfonamide. This method is particularly useful for large-scale production due to its simplicity and cost-effectiveness.

Biological Activity and Applications

(4-Cyano-2-fluorophenyl)methanesulfonamide has been extensively studied for its biological activity, particularly in the context of drug discovery and development. One of its notable applications is as an inhibitor of specific enzymes involved in various physiological processes. For example, recent research has shown that this compound can effectively inhibit the activity of certain kinases, making it a promising lead for the development of targeted therapies for cancer and other diseases.

In addition to its enzymatic inhibition properties, (4-cyano-2-fluorophenyl)methanesulfonamide has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can reduce inflammation by modulating the activity of pro-inflammatory cytokines and enzymes. This property makes it a valuable candidate for the treatment of inflammatory disorders such as arthritis and inflammatory bowel disease.

Recent Research Developments

The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential applications of (4-cyano-2-fluorophenyl)methanesulfonamide. A study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and SARS-CoV-2. The researchers found that it can interfere with viral replication by targeting key viral enzymes, suggesting its potential as an antiviral agent.

In another study published in Chemical Biology & Drug Design in 2023, scientists explored the use of (4-cyano-2-fluorophenyl)methanesulfonamide as a probe for studying protein-protein interactions in cells. The compound was found to selectively bind to specific protein targets, providing valuable insights into cellular signaling pathways and potential therapeutic targets.

Safety Considerations and Future Directions

While (4-cyano-2-fluorophenyl)methanesulfonamide shows great promise in various applications, it is important to consider its safety profile during preclinical and clinical development. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

The future directions for research on (4-cyano-2-fluorophenyl)methanesulfonamide include optimizing its pharmacokinetic properties to enhance its bioavailability and efficacy. Additionally, efforts are underway to develop novel derivatives with improved therapeutic profiles for specific diseases.

In conclusion, (4-cyano-2-fluorophenyl)methanesulfonamide (CAS No. 1258652-56-0) is a versatile compound with significant potential in drug discovery and development. Its unique chemical structure and biological activity make it an attractive candidate for further research and clinical applications. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play an important role in advancing our understanding of various diseases and developing new therapeutic strategies.